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Compound of Interest

Compound Name: Thiobenzoic acid

Cat. No.: B045634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and detailed handling

protocols for thiobenzoic acid. Designed for laboratory and drug development settings, this

document summarizes key quantitative data, outlines experimental procedures, and offers

visual workflows to ensure the safe and effective use of this compound.

Chemical and Physical Properties
Thiobenzoic acid is an organosulfur compound with a distinct stench.[1] It is a pale yellow

liquid that may freeze just below room temperature.[2] Understanding its physical and chemical

properties is fundamental to its safe handling and use in experimental settings.
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Property Value Source(s)

Molecular Formula C₇H₆OS [3][4]

Molecular Weight 138.19 g/mol [3][4]

CAS Number 98-91-9 [3]

Appearance
Pale yellow to yellow-orange or

reddish-brown liquid or solid
[2][5]

Odor Stench / Sulfurous [1][5]

Melting Point 15-18 °C [5]

Boiling Point
80-87 °C @ 10 Torr; 122 °C @

30 mmHg
[5]

Density 1.174 g/cm³ at 20-25 °C [5]

Flash Point 94 °C (closed cup)

Solubility
Insoluble in water.[5] Soluble in

ether and ethanol.
[6]

pKa Approximately 2.5 [7]

Toxicological Data
Thiobenzoic acid is classified as a hazardous substance, primarily causing skin and eye

irritation, and potentially respiratory irritation.[6] Acute toxicity data is limited, and no

occupational exposure limits have been established.[6]
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Parameter Value Species Route Source(s)

LD50 350 mg/kg Rat Intraperitoneal [6]

Oral LD50 (ATE)

> 2000 mg/kg

(classification

criteria not met)

- Oral [6]

Dermal LD50

(ATE)

> 2000 mg/kg

(classification

criteria not met)

- Dermal [6]

Vapor LC50

(ATE)

> 20 mg/l

(classification

criteria not met)

- Inhalation [6]

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1]

Experimental Protocols: Safe Handling and Disposal
Adherence to strict safety protocols is paramount when working with thiobenzoic acid.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[4]

Skin and Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases

should be used.

Weighing and Preparing Solutions
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Ventilation: All handling of thiobenzoic acid, including weighing and solution preparation,

must be conducted in a well-ventilated chemical fume hood.[1]

Containment: Use a draft shield or a dedicated weighing enclosure within the fume hood to

prevent the dispersal of the substance.

Dispensing: Use a clean spatula or appropriate dispensing tool. Avoid generating dust or

aerosols.[1]

Solution Preparation: When dissolving, add the thiobenzoic acid slowly to the solvent. Be

aware of any potential exothermic reactions, although none are prominently noted for

common laboratory solvents.

Cleaning: Thoroughly clean all equipment and the work area after use.

Storage
Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

acids, strong bases, strong reducing agents, and oxidizing agents.[6]

Some sources indicate that thiobenzoic acid is air-sensitive and should be stored under an

inert atmosphere (e.g., argon).[4]

Keep containers tightly sealed.[1]

Waste Disposal
Dispose of waste thiobenzoic acid and contaminated materials in accordance with local,

state, and federal regulations.[8]

Collect waste in a designated, labeled, and sealed container.

Do not dispose of down the drain.[9]

Emergency Procedures
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Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water for

at least 15 minutes. If irritation persists, seek

medical attention.[6]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[6]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek medical attention.[10]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a sealed

container for disposal. For large spills, contain

the spill and follow institutional emergency

procedures. Prevent entry into waterways.[9]

Visual Workflows and Logical Relationships
Risk Assessment for Handling Thiobenzoic Acid
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Start: Handling Thiobenzoic Acid

Identify Hazards
- Skin/Eye Irritant

- Respiratory Irritant
- Stench

Assess Risks
- Exposure potential

- Quantity used
- Procedure duration

Implement Control Measures

Select Appropriate PPE
- Goggles
- Gloves

- Lab Coat
- Respirator (if needed)

Use Engineering Controls
- Fume Hood

Follow Administrative Controls
- SOPs

- Training

Proceed with Experiment

Review and Update
Risk Assessment Periodically

Click to download full resolution via product page

Caption: Risk assessment workflow for thiobenzoic acid.

Experimental Workflow: Solution Preparation
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Start: Prepare Solution

Gather Materials
- Thiobenzoic Acid

- Solvent
- Glassware

Don Appropriate PPE

Set up in Fume Hood

Weigh Thiobenzoic Acid

Add Solvent

Dissolve/Mix

Label Solution Container

Clean Work Area and Equipment

Dispose of Waste Properly

End

Click to download full resolution via product page

Caption: Workflow for preparing a thiobenzoic acid solution.
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Emergency Response Decision Tree

action_node Emergency Event

Spill?

No

Personal Exposure?

Yes

Fire?

No

Small Spill?

Yes

Exposure Type?

Yes

Small Fire?

Yes

Absorb with Inert Material

Yes

Evacuate Area
Call Emergency Services

No

Collect and Dispose

Flush with Water (15 min)
Remove Contaminated Clothing

Skin

Flush Eyes (15 min)
Seek Immediate Medical Attention

Eye

Move to Fresh Air
Seek Medical Attention

Inhalation

Use CO2, Dry Chemical, or Foam Extinguisher

Yes

Evacuate Area
Activate Alarm

Call Fire Department

No

Click to download full resolution via product page

Caption: Decision tree for emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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